Cas no 94991-82-9 ((3alpha,5beta)-3-hydroxy-androstane-11,17-dione)

• Product Name: (3alpha,5beta)-3-hydroxy-androstane-11,17-dione
• CAS No: 94991-82-9
• MF: C₁₉H₂₈O₃
• MW: 304.423826217651
• CID: 1997704
• Update Time: 2025-03-10

(3alpha,5beta)-3-hydroxy-androstane-11,17-dione Chemical and Physical Properties

Names and Identifiers

• (3alpha,5beta)-3-hydroxy-androstane-11,17-dione
• 11-ketoetiocholanolone
• 11-ketoetioholanolone
• 11-Oxo-aetiocholanolon
• 11-Oxo-androsteron
• 11-oxo-etiocholanolone
• 3alpha-Hydroxy-11,17-dioxo-aetiocholan
• 3alpha-hydroxy-5beta-androstan-11,17-dione
• 3alpha-Hydroxy-5beta-androstandion-(11.17)
• 3alpha-hydroxy-5beta-androstanedione-(11.17)
• (3R,8S,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene-11,17-dione

• Inchi： 1S/C19H28O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h11-14,17,20H,3-10H2,1-2H3/t11?,12-,13+,14+,17-,18+,19+/m1/s1
• InChI Key： IUNYGQONJQTULL-OXZWHWMASA-N
• SMILES： C1[C@@]2(C)C(CC[C@]3([H])[C@]2([H])C(=O)C[C@@]2(C)[C@@]3([H])CCC2=O)C[C@H](O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0